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Compound Focus: Roxindole Hydrochloride

CAS No.: 108050-82-4

Cat. No.: S004222

Roxindole Hydrochloride: Stability & Storage
Requirements

The following table consolidates the key handling and storage specifications for roxindele hydrochloride

from supplier data sheets:

Parameter Specification

Recommended Long-Term Storage Desiccate at -20°C [1] [2]
Protection from Light Required (protect from light) [3]
Storage Under Inert Atmosphere Required (stored under nitrogen) [3]
Purity >98% [1] [2] / 99.01% [3]

CAS Number 108050-82-4 [3] [1] [2]

Molecular Formula C23H26N20-HCI [1] [2]

Molecular Weight 382.93 g/mol [3] [1] [2]
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Frequently Asked Questions (FAQS)

Storage & Handling

Q1: Why is storage at -20°C and in a desiccator necessary? Low-temperature storage in a desiccator is a
standard practice to maintain the long-term chemical integrity of organic compounds. It significantly slows
down thermal degradation and prevents the absorption of moisture from the air, which could lead to

hydrolysis or clumping of the powder.

Q2: What is the rationale behind protecting the compound from light? Light, especially ultraviolet light,
can provide enough energy to break certain chemical bonds. Storing the compound in an amber vial or
within a dark cabinet prevents photochemical degradation, which can create impurities and reduce the

compound's efficacy in your experiments [3].

Q3: Why is an inert nitrogen atmosphere recommended for storage? Oxygen in the air can cause
oxidation of sensitive functional groups in the molecule. Storing the compound under a nitrogen blanket in a

sealed container displaces oxygen and moisture, thereby preventing oxidative degradation pathways [3].

Solutions & Experiments

Q4: How should I prepare a stock solution of roxindole hydrochloride? The supplier indicates that
roxindole hydrochloride can be dissolved in DMSO to a concentration of 50 mM, which may require
gentle warming [1]. For in vivo studies, it can be dissolved in water to at least 1 mg/mL (2.61 mM) using

ultrasonic agitation and warming to 60°C [3].

Q5: How can I verify the stability of my stock solution over time? While specific stability data for

solutions is not provided, it is a best practice to:

e Prepare fresh solutions for critical experiments.

o |If storage is necessary, aliquot the stock solution, store it at -20°C or -80°C, and protect it from light.

e Use analytical techniques like HPLC to periodically check the solution for the appearance of
degradation products compared to a fresh standard.
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Troubleshooting Guide

Issue Possible Cause Recommended Action

Unexpectedly low  Compound degradation due  Use a fresh, newly opened vial stored correctly.

biological activity  to improper storage or Prepare a new stock solution and confirm its
outdated solution. concentration.

Difficulty The compound may require Gently warm the solution in a warm water bath

dissolving the gentle heating or a different (not above 60°C) and sonicate. Ensure you are

compound solvent. using the recommended solvent, DMSO, for

concentrated stock solutions [1].

Discoloration of Photodegradation or Do not use the discolored material for

the powder oxidative degradation. experiments. Properly dispose of it and obtain a
new sample, ensuring it is stored in the dark and
under nitrogen as recommended.

Experimental Protocol: Forced Degradation Study

To empirically establish the stability profile of roxindole hydrochloride in your laboratory, you can conduct

a forced degradation study. The workflow below outlines the key stages of this process.

This study helps identify degradation products and establishes the stability-indicating nature of your
analytical method [4].

¢ Materials: Roxindole hydrochloride, methanol, hydrochloric acid (HCI), sodium hydroxide (NaOH),
hydrogen peroxide (H202), HPLC system with UV detector, controlled temperature oven, and light
chamber.
e Procedure:
o Prepare a stock solution of roxindole hydrochloride in methanol (e.g., 1000 pg/mL).
o Subject aliquots of this solution to various stress conditions [4]:
= Acidic Hydrolysis: Reflux with 3M HCI at 80°C for a defined period.
= Basic Hydrolysis: Reflux with 2M NaOH at 80°C for a defined period.
= Oxidative Stress: Treat with 6% H202 at room temperature.
= Photolytic Stress: Expose solution to direct sunlight for several days.
= Thermal Stress: Expose the solid powder to dry heat (e.g., 50°C).
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o After the stress period, neutralize acid/base samples, remove excess H20:2 by heating, and
prepare all samples for HPLC analysis.

o Analyze stressed samples alongside a control sample using a suitable HPLC method (e.g., C18

column, methanol/aqueous mobile phase).
¢ Data Evaluation: Compare the HPLC chromatograms of stressed samples with the control. The
appearance of new peaks (degradation products) and a decrease in the main peak area indicate
instability under that specific condition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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